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Compound of Interest

Compound Name: Aluminum chloride oxide

Cat. No.: B078503 Get Quote

In-Depth Technical Guide to Aluminum Chloride
Oxide
This technical guide provides a comprehensive overview of Aluminum Chloride Oxide, also

known as aluminum oxychloride or basic aluminum chloride. It is intended for researchers,

scientists, and professionals in drug development and other relevant scientific fields. This

document details the compound's identification, safety data, and experimental protocols for its

synthesis.

Compound Identification
Aluminum chloride oxide is an inorganic compound that exists as a complex mixture of

polyaluminum hydroxychlorides. It is widely used in various industrial applications, particularly

as a flocculant in water purification, as a component in antiperspirants, and as a catalyst in

organic synthesis.
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Identifier Value Source(s)

Chemical Name Aluminum Chloride Oxide [1][2][3]

Synonyms

Aluminium chloride oxide,

Aluminum oxychloride, Basic

aluminum chloride

[4]

CAS Number 13596-11-7 [1][2][3][4]

Molecular Formula AlClO [1][2]

Molecular Weight 78.43 g/mol [2]

Safety and Toxicological Data
The following tables summarize the key safety and toxicological information for aluminum
chloride oxide. It is crucial to handle this compound in a well-ventilated area and use

appropriate personal protective equipment.[1]

Hazard Identification and Precautionary Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/sds/aluminium-chloride-oxide-pd180630123224.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4916594.aspx
https://www.chemsrc.com/en/cas/13596-11-7_670170.html
https://environmentalchemistry.com/yogi/chemicals/cn/Aluminum%A0chloride%A0oxide.html
https://www.echemi.com/sds/aluminium-chloride-oxide-pd180630123224.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4916594.aspx
https://www.chemsrc.com/en/cas/13596-11-7_670170.html
https://environmentalchemistry.com/yogi/chemicals/cn/Aluminum%A0chloride%A0oxide.html
https://www.echemi.com/sds/aluminium-chloride-oxide-pd180630123224.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4916594.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4916594.aspx
https://www.benchchem.com/product/b078503?utm_src=pdf-body
https://www.benchchem.com/product/b078503?utm_src=pdf-body
https://www.echemi.com/sds/aluminium-chloride-oxide-pd180630123224.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description
Precautionary

Statements
Source(s)

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage.[5]

Wear protective

gloves/protective

clothing/eye

protection/face

protection. Wash skin

thoroughly after

handling.[1][5]

[1][5]

Eye Damage/Irritation
Causes serious eye

damage.[5]

Wear tightly fitting

safety goggles with

side-shields.[1]

[1][5]

Respiratory Irritation
May cause respiratory

irritation.[5]

Avoid breathing

dust/fume/gas/mist/va

pors/spray. Use only

outdoors or in a well-

ventilated area.[1][5]

[1][5]

Reactivity
Reacts violently with

water.

Keep away from

incompatible

materials.

Toxicological Data
Test Result Species Source(s)

LD50 (unreported

route)
4320 mg/kg Rat [6]

LD50 (unreported

route)
5200 mg/kg Mouse [6]

LD50 (unreported

route)
5430 mg/kg Guinea Pig [6]

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately. Do not

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[1]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. Call a

physician immediately.

Eye Contact

Rinse out with plenty of water.

Immediately call an

ophthalmologist. Remove

contact lenses.

Ingestion

Make victim drink water (two

glasses at most), avoid

vomiting (risk of perforation).

Call a physician immediately.

Experimental Protocols: Synthesis of Polyaluminum
Chloride (PAC)
Polyaluminum chloride (PAC) is a common form of aluminum chloride oxide. The following

are detailed experimental protocols for its synthesis from different starting materials.

Synthesis from Waste Aluminum Foil
This protocol details the synthesis of PAC from waste aluminum foil.[7]

Materials:
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Granular aluminum foil waste

Deionized (DI) water

Hydrochloric acid (HCl), 35%

Sodium hydroxide (NaOH), 1 M solution

Procedure:

Wash 10 g of granular aluminum foil waste with hot DI water to remove impurities and dust.

Dry the washed aluminum foil at 60 ± 10 °C.

Hydrolyze the dried aluminum foil with 100 mL of preheated HCl solution (35% at 65 ± 5 °C)

under continuous stirring. The reaction is: 2Al + 6HCl + 12H₂O → 2AlCl₃·6H₂O + 3H₂.

Increase the reaction temperature of the resulting aluminum chloride solution to 75 ± 5 °C

with vigorous stirring (500 rpm) for 20 minutes.

Add 1 M NaOH solution dropwise to the aluminum chloride solution under continuous stirring

until a pH value of 9 ± 0.5 is reached. This corresponds to an OH/Al molar ratio of 2.

A white gel of polyaluminum chloride (PAC) will form.

Age the PAC gel for 24 hours.

Separate the PAC gel by centrifugation.

Wash the separated gel several times with DI water.

Dry the washed PAC at 85 ± 5 °C in an air oven for 12 hours.

Store the final dried PAC powder in a closed-cap glass bottle.

Synthesis from Aluminum Hydroxide
This protocol outlines the synthesis of PAC using aluminum hydroxide powder.[8]
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Materials:

Aluminum hydroxide powder (≥98% purity)

Hydrochloric acid (HCl)

Calcium aluminate [Ca(AlO₂)₂] solution (5-15%)

Procedure:

Gradually add aluminum hydroxide powder to a hydrochloric acid solution in a corrosion-

resistant reactor. The molar ratio of Al(OH)₃ to HCl should be controlled at approximately

1:2.3–2.7.

Heat the mixture to 80–110 °C using steam or external heating while stirring continuously for

3-5 hours to form basic aluminum chloride.

Cool the mixture to 50–70 °C.

To adjust the product's basicity, add a 5–15% calcium aluminate solution. The final basicity is

typically controlled between 40–90%.

Continue the reaction for an additional 2–3 hours at 80–100 °C.

The resulting mixture can then be aged, polymerized, and concentrated or dried to produce

the final liquid or powder PAC product.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the general workflow for the synthesis of polyaluminum

chloride and the logical relationship of its applications.

Synthesis of Polyaluminum Chloride

Raw Material
(e.g., Aluminum Foil, Aluminum Hydroxide)

Reaction with Acid
(e.g., HCl)

Hydrolysis & Polymerization
(Base Addition, e.g., NaOH) Aging Separation

(Centrifugation/Filtration) Drying Polyaluminum Chloride (PAC)
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Caption: General experimental workflow for the synthesis of polyaluminum chloride.

Applications of Aluminum Chloride Oxide
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Caption: Logical relationships of aluminum chloride oxide applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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